molecular formula B5H60N15O15 B8616577 Ammoniumpentaborate

Ammoniumpentaborate

Cat. No.: B8616577
M. Wt: 564.6 g/mol
InChI Key: GDISSJBTLJQKKS-UHFFFAOYSA-A
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Description

Ammoniumpentaborate is a useful research compound. Its molecular formula is B5H60N15O15 and its molecular weight is 564.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

B5H60N15O15

Molecular Weight

564.6 g/mol

IUPAC Name

pentadecaazanium;pentaborate

InChI

InChI=1S/5BO3.15H3N/c5*2-1(3)4;;;;;;;;;;;;;;;/h;;;;;15*1H3/q5*-3;;;;;;;;;;;;;;;/p+15

InChI Key

GDISSJBTLJQKKS-UHFFFAOYSA-A

Canonical SMILES

B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].B([O-])([O-])[O-].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In addition, as may be seen from Equation 1, ammoniumsulfite and tetraborate ores produce ammoniumpentaborate (NH4.B5O8.4H2O), in quantitative yield contrary to the assertion in British Pat. No. 10,361 which teaches that as a sole product, ammoniumtetraborate (biborate of ammonia, (NH4)2B4O7.4H2O), was obtained from alkali metal and alkaline earth metal borates upon the treatment of their suspensions with ammoniumsulfite.
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Synthesis routes and methods II

Procedure details

In accordance with the present invention, when equimolar amounts of tetraborates and one of the following inorganic ammonium salts: ammoniumsulfate, ammoniumsulfite or diammoniumhydrophosphate are heated in a water solution and about 60% of the theoretical ammonia content is distilled off, new and stable flame retardant compositions: ammoniumpentaborate and the corresponding alkali salt sulfate, sulfite or hydrophosphate are obtained. The same compositions are obtained after the suspension of a tetraborate in two equivalent amounts of ammonia is treated with one equivalent amount of concentrated sulfuric acid, sulfurdioxide or phosphoric acid. In case of milling, dry heating, suspending or dissolving tetraborates with the above ammonium salts, a partial formation of ammoniumpentaborate and corresponding inorganic salts are obtained with concomitant evolution of ammonia gas.
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